Cas no 1065506-69-5 (Dafadine-A)

• Product Name: Dafadine-A
• CAS No: 1065506-69-5
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• MDL: MFCD13125955
• CID: 2601608
• PubChem ID: 24790866
• Update Time: 2025-07-09

Dafadine-A Chemical and Physical Properties

Names and Identifiers

• Dafadine-A
• Dafadine A
• 4-[1-({ 5-[(2,6-Dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-4-piperidinyl]pyridine
• [5-[(2,6-Dimethylphenoxy)methyl]-3-isoxazolyl][4-(4-pyridinyl)-1-piperidinyl]methanone
• Q27160185
• {5-[(2,6-dimethylphenoxy)methyl]-1,2-oxazol-3-yl}[4-(pyridin-4-yl)piperidin-1-yl]methanone
• EX-A4970
• (5-((2,6-dimethylphenoxy)methyl)isoxazol-3-yl)(4-(pyridin-4-yl)piperidin-1-yl)methanone
• AC-36585
• 4-[1-({5-[(2,6-dimethylphenoxy)methyl]-3-isoxazolyl}carbonyl)-4-piperidinyl]-pyridine
• Dafadine A?
• 4-(1-{5-[(2,6-dimethylphenoxy)methyl]-1,2-oxazole-3-carbonyl}piperidin-4-yl)pyridine
• [5-[(2,6-dimethylphenoxy) methyl]-1,2-oxazol-3-yl]-(4-pyridin-4-ylpiperidin-1-yl)methanone
• AKOS000365820
• F85040
• CHEBI:88327
• AS-16383
• GLXC-02932
• HMS2928H15
• 1065506-69-5
• [5-[(2,6-dimethylphenoxy)methyl]-1,2-oxazol-3-yl]-(4-pyridin-4-ylpiperidin-1-yl)methanone
• DA-72538
• NCGC00402231-02
• CHEMBL1585869
• CS-3184
• SMR000654704
• MLS001090772
• HY-16670

• MDL： MFCD13125955
• Inchi： InChI=1S/C23H25N3O3/c1-16-4-3-5-17(2)22(16)28-15-20-14-21(25-29-20)23(27)26-12-8-19(9-13-26)18-6-10-24-11-7-18/h3-7,10-11,14,19H,8-9,12-13,15H2,1-2H3
• InChI Key： WNSNPYIHDMIFOO-UHFFFAOYSA-N
• SMILES： O=C(N1CCC(C2=CC=NC=C2)CC1)C3=NOC(COC4=C(C)C=CC=C4C)=C3

Computed Properties

• Exact Mass: 391.19
• Monoisotopic Mass: 391.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.203±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.043 g/l) (25 º C),

Dafadine-A Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on Dafadine-A

Dafadine-A (CAS No. 1065506-69-5): A Promising Compound in the Field of Medicinal Chemistry

Dafadine-A (CAS No. 1065506-69-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacological properties and potential therapeutic applications. This compound, a derivative of dihydrobenzofuran, has been extensively studied for its ability to modulate various biological pathways, particularly those involved in neurodegenerative diseases and cancer. In this article, we will delve into the chemical structure, pharmacological activities, and recent research findings related to Dafadine-A.

The chemical structure of Dafadine-A is characterized by a dihydrobenzofuran core, which is a common scaffold found in many natural products and synthetic compounds with diverse biological activities. The presence of this core structure contributes to the compound's stability and bioavailability, making it an attractive candidate for drug development. Additionally, the substitution pattern on the dihydrobenzofuran ring plays a crucial role in determining the compound's pharmacological profile.

One of the most notable features of Dafadine-A is its ability to act as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. Recent studies have shown that Dafadine-A can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters such as serotonin and dopamine. By modulating MAO activity, Dafadine-A has the potential to alleviate symptoms associated with conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its neuroprotective effects, Dafadine-A has also demonstrated promising anticancer properties. Preclinical studies have shown that Dafadine-A can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this anticancer activity is thought to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of Dafadine-A have been extensively evaluated in both in vitro and in vivo models. Studies have shown that Dafadine-A exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Furthermore, the compound has been found to have low toxicity and minimal side effects, which are critical factors for its potential use as a therapeutic agent.

To further validate the therapeutic potential of Dafadine-A, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of Dafadine-A in treating various diseases, including neurodegenerative disorders and cancer. Preliminary results from these trials have been encouraging, with many patients showing significant improvements in their symptoms and quality of life.

In conclusion, Dafadine-A (CAS No. 1065506-69-5) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, coupled with its potent pharmacological activities, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into the mechanisms underlying its therapeutic effects, it is likely that Dafadine-A will play an increasingly important role in the treatment of various diseases.